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Introduction

Molybdenum trifluoride (MoFs) is an inorganic compound that has been a subject of scientific
interest for its unique structural and electronic properties. This technical guide provides an in-
depth exploration of the discovery and history of MoFs, detailing the key milestones in its
synthesis and characterization. The document summarizes quantitative data, presents detailed
experimental protocols for its preparation, and includes visualizations to illustrate its historical
development and synthesis pathways.

Discovery and Historical Milestones

The history of molybdenum trifluoride is rooted in the mid-20th century advancements in
fluorine chemistry. Prior to its isolation and characterization, the study of molybdenum halides
was primarily focused on chlorides and bromides. The synthesis of the trifluoride presented a
significant challenge due to the high reactivity of fluorine and the tendency of molybdenum to
exist in higher oxidation states.

A pivotal moment in the history of MoFs was its first definitive synthesis and characterization by
H. J. Emeleus and V. Gutmann in 1949[1][2]. Their work laid the foundation for understanding
the nature of this compound. Subsequent research further refined the synthesis methods and
elucidated its crystal structure. Another significant contribution came from D. E. LaValle and his
colleagues in 1960, who reported a method for preparing MoFs and determined its crystal
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structure using X-ray and neutron diffraction[3][4]. These seminal works opened the door for

further investigation into the properties and potential applications of molybdenum trifluoride.

Key Milestones in the History of Molybdenum Trifluoride
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Ingoing research into properties and potential applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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